Cas no 1001054-24-5 (3-Fluoro-4-(4-methoxycarbonylphenyl)phenol)

• Product Name: 3-Fluoro-4-(4-methoxycarbonylphenyl)phenol
• CAS No: 1001054-24-5
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18313856
• CID: 2622847
• PubChem ID: 53219535
• Update Time: 2025-06-15

3-Fluoro-4-(4-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313856
• 1001054-24-5
• SCHEMBL497922
• DTXSID80684367
• 3-FLUORO-4-(4-METHOXYCARBONYLPHENYL)PHENOL
• Methyl 2'-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 3-Fluoro-4-(4-methoxycarbonylphenyl)phenol, 95%
• 3-Fluoro-4-(4-methoxycarbonylphenyl)phenol

• MDL： MFCD18313856
• Inchi： 1S/C14H11FO3/c1-18-14(17)10-4-2-9(3-5-10)12-7-6-11(16)8-13(12)15/h2-8,16H,1H3
• InChI Key： RAEVMJRGBGCZIM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(C(=O)OC)=CC=1)O

Computed Properties

• Exact Mass: 246.069222g/mol
• Monoisotopic Mass: 246.069222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 246.23g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-Fluoro-4-(4-methoxycarbonylphenyl)phenol

Introduction to 3-Fluoro-4-(4-methoxycarbonylphenyl)phenol (CAS No. 1001054-24-5)

3-Fluoro-4-(4-methoxycarbonylphenyl)phenol, identified by its CAS number 1001054-24-5, is a fluorinated aromatic compound featuring a methoxycarbonyl substituent on its phenyl ring. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural versatility and potential biological activity. The presence of both fluorine and ester functionalities makes it an attractive scaffold for designing novel therapeutic agents, particularly in the realm of medicinal chemistry.

The fluorine atom at the 3-position of the phenol ring introduces unique electronic and steric properties, which can influence the compound's interaction with biological targets. Fluorine is well-known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In contrast, the methoxycarbonyl group at the 4-position of the phenyl ring provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of fluorinated aromatic compounds in drug discovery. Studies have demonstrated that the introduction of fluorine atoms can lead to significant improvements in drug-like properties, such as lipophilicity, solubility, and bioavailability. For instance, 3-Fluoro-4-(4-methoxycarbonylphenyl)phenol has been investigated as a potential intermediate in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

The structure-activity relationship (SAR) of this compound has been extensively studied to optimize its pharmacological effects. Researchers have explored derivatives with different substitution patterns to enhance their potency and selectivity against specific biological targets. The combination of fluorine and ester functionalities allows for fine-tuning of the compound's pharmacokinetic and pharmacodynamic properties, making it a valuable candidate for further development.

In addition to its applications in oncology, 3-Fluoro-4-(4-methoxycarbonylphenyl)phenol has shown promise in other therapeutic areas, including anti-inflammatory and antimicrobial research. The fluorine atom's ability to disrupt hydrogen bonding interactions has been exploited to design molecules with improved binding affinity to enzymes and receptors involved in disease pathways. Furthermore, the methoxycarbonyl group can be hydrolyzed or converted into other functional moieties, providing flexibility in drug design strategies.

The synthesis of 3-Fluoro-4-(4-methoxycarbonylphenyl)phenol typically involves multi-step organic reactions, including fluorination and esterification processes. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic approaches are critical for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

Current research efforts are focused on exploring novel derivatives of 3-Fluoro-4-(4-methoxycarbonylphenyl)phenol with enhanced biological activity. By leveraging structure-based drug design principles, scientists aim to develop molecules that exhibit superior efficacy and reduced side effects compared to existing therapies. The integration of high-throughput screening (HTS) technologies has accelerated the identification of promising lead compounds derived from this scaffold.

The role of fluorinated aromatic compounds in modern medicine cannot be overstated. Their unique chemical properties make them indispensable tools for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for 3-Fluoro-4-(4-methoxycarbonylphenyl)phenol, it is expected that this compound will remain at the forefront of pharmaceutical innovation.

In conclusion, 3-Fluoro-4-(4-methoxycarbonylphenyl)phenol (CAS No. 1001054-24-5) represents a significant advancement in medicinal chemistry due to its structural features and potential therapeutic applications. Its combination of a fluorine atom and a methoxycarbonyl group offers unparalleled flexibility for drug design, making it a cornerstone in the development of novel pharmaceuticals. As scientific understanding progresses, this compound is poised to play an increasingly vital role in addressing unmet medical needs worldwide.